5-(Ethylamino)-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 5-(ethylamino)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C6H8N2O2S/c1-2-7-5-4(6(9)10)8-3-11-5/h3,7H,2H2,1H3,(H,9,10)
• InChI Key: UBTQZDUPIHEWEI-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(N=CS1)C(=O)O
• Molecular Formula: C6H8N2O2S
• Molecular Weight: 172.21 g/mol

Description

The compound “5-(Ethylamino)-1,3-thiazole-4-carboxylic acid” is a derivative of thiazole, which is a heterocyclic compound that contains both sulfur and nitrogen in the ring. The “5-(Ethylamino)” part suggests an ethylamine group attached to the 5th position of the thiazole ring. Ethylamine is an organic compound with the formula CH3CH2NH2. The “4-carboxylic acid” part indicates a carboxylic acid group attached to the 4th position of the thiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazole ring, with an ethylamine group attached at one position and a carboxylic acid group at another. The exact structure would depend on the specific locations of these groups on the ring.

Chemical Reactions Analysis

Amines, such as the ethylamine group in this compound, are known to be basic and can participate in a variety of chemical reactions, including acid-base reactions. The carboxylic acid group can also participate in various reactions, including esterification and amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure and the presence of the functional groups. Amines are generally polar and can form hydrogen bonds, which could affect the solubility and boiling point of the compound.

Scientific Research Applications

Synthesis and Biological Activities

• Research by Başoğlu et al. (2013) involved synthesizing compounds with a 1,3-thiazole nucleus, demonstrating antimicrobial, antilipase, and antiurease activities, indicating potential applications in combating various microorganisms and enzymatic targets (Başoğlu et al., 2013).

Methods in Organic Synthesis

• Fong et al. (2004) detailed the photolysis of related compounds leading to the synthesis of thiazole-5-carboxylate esters, showcasing a methodology applicable in organic chemistry for the synthesis of thiazole derivatives (Fong et al., 2004).

Antimicrobial and Anti-bacterial Activities

• A study by Qiu Li-ga (2015) synthesized novel thiazole compounds with ether structures, demonstrating fungicidal activities, indicating their potential use in antimicrobial applications (Qiu Li-ga, 2015).

Synthesis Techniques and Chemical Properties

• The work of Baker and Williams (2003) on novel 2-amino-1,3-thiazole-5-carboxylates using ultrasonic and thermally mediated methods highlights advanced techniques in the synthesis of thiazole derivatives (Baker & Williams, 2003).

Pharmaceutical and Medicinal Chemistry Applications

• Anh et al. (2020) explored hydroxamic acids derived from thiazole compounds, demonstrating cytotoxicity against cancer cell lines, suggesting potential applications in cancer treatment and histone deacetylase inhibition (Anh et al., 2020).

Chemical Synthesis and Structural Studies

• Donohue et al. (2002) conducted a synthesis of a large library of thiazole derivatives, demonstrating the versatility and potential for diverse applications in chemical research (Donohue et al., 2002).